Cas no 97364-77-7 (rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid
• CAS No: 97364-77-7
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD32215089
• CID: 5563577
• PubChem ID: 13416123
• Update Time: 2025-05-20

rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid
• EN300-33132390
• 97364-77-7

• MDL： MFCD32215089
• Inchi： 1S/C12H12O4/c1-16-11(15)12(10(13)14)7-9(12)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,14)/t9-,12-/m1/s1
• InChI Key： KICBKCDHFFGKCB-BXKDBHETSA-N
• SMILES： O(C)C([C@]1(C(=O)O)C[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Additional information on rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid

Chemical Profile of rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid (CAS No. 97364-77-7)

rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid, identified by its CAS number 97364-77-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropane ring and phenyl substituent, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of a methoxycarbonyl group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyclopropane moiety in rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid introduces a rigid three-membered ring that can influence the conformation and electronic properties of the molecule. This structural feature is particularly interesting for drug design, as it can affect binding affinity and metabolic stability. Recent studies have highlighted the utility of cyclopropane derivatives in developing novel therapeutic agents, owing to their ability to modulate biological pathways effectively.

In the realm of pharmaceutical research, rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid has been explored as a precursor in the synthesis of bioactive molecules. The methoxycarbonyl group serves as a protective group for carboxylic acids and can be selectively removed under mild conditions, allowing for further functionalization. This characteristic makes it a versatile building block in multi-step synthetic routes.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. These findings suggest potential therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

The synthesis of rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid involves intricate organic transformations that highlight the ingenuity of modern synthetic methods. The use of chiral auxiliaries or catalysts ensures high enantioselectivity, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role. Techniques such as asymmetric hydrogenation and epoxide ring-opening have been employed to achieve the desired configuration.

Industrial-scale production of rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid presents challenges due to its sensitivity to environmental conditions. However, advances in green chemistry have led to the development of more sustainable synthetic protocols that minimize waste and energy consumption. These innovations align with global efforts to promote environmentally friendly practices in chemical manufacturing.

The pharmacokinetic profile of derivatives derived from rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid is an area of active investigation. Researchers are exploring ways to optimize bioavailability and reduce systemic toxicity through structural modifications. This includes evaluating the impact of different substituents on metabolic stability and excretion rates.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for compounds like rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid. High-throughput screening techniques combined with artificial intelligence algorithms have enabled rapid identification of promising candidates for further development. These technologies are transforming drug discovery into a more data-driven process.

The future prospects for rac-(1R,2R)-1-(methoxycarbonyl)-2-phenylcyclopropane-1-carboxylic acid are vast, with ongoing research uncovering new applications in various therapeutic areas. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.